Cas no 307550-58-9 (3-Methyl-1-(2-oxopropoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one)

• Product Name: 3-Methyl-1-(2-oxopropoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one
• CAS No: 307550-58-9
• MF: C₁₇H₁₈O₄
• MW: 286.322425365448
• MDL: MFCD01877944
• CID: 916185
• PubChem ID: 701968
• Update Time: 2025-11-04

3-Methyl-1-(2-oxopropoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(2-oxopropoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one
• 3-methyl-1-(2-oxopropoxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one
• AC1LDV97
• AG-F-01851
• CTK4G5862
• MolPort-000-688-949
• STK829225
• STOCK1S-59028
• DB-194117
• 3-METHYL-1-(2-OXOPROPOXY)-7H,8H,9H,10H-CYCLOHEXA[C]CHROMEN-6-ONE
• BS-35926
• 307550-58-9
• 3-METHYL-1-(2-OXOPROPOXY)-6H,7H,8H,9H,10H-CYCLOHEXA[C]CHROMEN-6-ONE
• CS-0327977
• AKOS002377823
• CHEMBRDG-BB 6165544
• 6H-Dibenzo[b,d]pyran-6-one, 7,8,9,10-tetrahydro-3-methyl-1-(2-oxopropoxy)-
• DTXSID60351505
• MFCD01877944
• 3-Methyl-1-(2-oxopropoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one

• MDL： MFCD01877944
• Inchi： 1S/C17H18O4/c1-10-7-14(20-9-11(2)18)16-12-5-3-4-6-13(12)17(19)21-15(16)8-10/h7-8H,3-6,9H2,1-2H3
• InChI Key： PHOCJILNWAFVTA-UHFFFAOYSA-N
• SMILES： O1C(C2CCCCC=2C2C(=CC(C)=CC1=2)OCC(C)=O)=O

Computed Properties

• Exact Mass: 286.12100
• Monoisotopic Mass: 286.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 497.2°C at 760 mmHg
• Flash Point: 222.3°C
• Refractive Index: 1.579
• PSA: 56.51000
• LogP: 2.94800

Additional information on 3-Methyl-1-(2-oxopropoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one

Comprehensive Analysis of 3-Methyl-1-(2-oxopropoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one (CAS No. 307550-58-9)

3-Methyl-1-(2-oxopropoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one (CAS No. 307550-58-9) is a structurally unique organic compound belonging to the benzochromenone family. Its molecular framework combines a benzocchromen-6-one core with a 3-methyl substituent and a 2-oxopropoxy side chain, making it a subject of interest in pharmaceutical and material science research. This compound's CAS number 307550-58-9 serves as a critical identifier for researchers seeking precise chemical data.

In recent years, the scientific community has shown growing interest in benzochromenone derivatives due to their potential biological activities. The 3-methyl-1-(2-oxopropoxy) modification in this particular compound enhances its lipophilicity, which is a hot topic in drug discovery for improving membrane permeability. Researchers investigating structure-activity relationships (SAR) often explore such derivatives to optimize therapeutic properties. The compound's tetrahydro-6H-benzocchromen-6-one scaffold is particularly noteworthy, as similar structures have demonstrated interactions with enzymes involved in inflammatory pathways.

The synthesis of CAS 307550-58-9 typically involves multi-step organic reactions, including etherification and cyclization processes. Current trends in green chemistry have prompted investigations into more sustainable synthetic routes for such oxygen-containing heterocycles. Analytical characterization via NMR spectroscopy and mass spectrometry confirms the compound's purity, a critical factor given the increasing demand for high-quality research chemicals in precision medicine applications.

From a material science perspective, the benzocchromen-6-one moiety contributes to the compound's photophysical properties. This aligns with the surge in searches for organic luminescent materials, as researchers explore applications in OLED technology and molecular sensors. The 2-oxopropoxy group's electron-withdrawing character may influence the compound's excited-state behavior, a key consideration in designing photoactive molecules for energy-related applications.

Stability studies of 3-methyl-1-(2-oxopropoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one under various conditions are frequently queried in scientific databases. Proper storage recommendations typically suggest protection from light and moisture, reflecting standard practices for preserving ketone-containing compounds. The compound's solubility profile in organic solvents makes it suitable for various formulation approaches, addressing common formulation challenges discussed in pharmaceutical forums.

Emerging research directions include computational studies of this molecule's molecular docking potential, particularly regarding its benzocchromenone core interactions with biological targets. Such investigations respond to the growing interest in in silico drug design methods that can predict compound behavior before laboratory testing. The 307550-58-9 compound serves as an interesting case study due to its balanced molecular weight and moderate polarity.

Quality control protocols for CAS No. 307550-58-9 emphasize HPLC purity verification, reflecting industry standards for research chemicals. This attention to quality aligns with current good manufacturing practice (cGMP) requirements, a frequent search topic among quality assurance professionals. The compound's spectral data, including its characteristic carbonyl stretching frequency in IR spectroscopy, provides valuable identification markers for analytical chemists.

In conclusion, 3-methyl-1-(2-oxopropoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one represents a versatile chemical entity with applications spanning medicinal chemistry and materials science. Its CAS registry number 307550-58-9 ensures precise identification in global chemical databases, while its structural features continue to inspire research into novel functional molecules. As scientific inquiry increasingly focuses on multi-functional organic compounds, this benzochromenone derivative remains relevant to cutting-edge investigations across multiple disciplines.